4-Nitro-5(2H)-isoxazolone Pyridinium Salt
Overview
Description
4-Nitro-5(2H)-isoxazolone Pyridinium Salt, or 4-NIP, is a chemical compound that has been used in various scientific research applications. 4-NIP is an organic compound with a molecular weight of 154.15 g/mol, and a melting point of 67-68°C. It is a colorless solid that is soluble in water, and is used as a reagent or catalyst in various chemical reactions. 4-NIP has a variety of scientific applications, including its use as an intermediate in the synthesis of other compounds, and as a reagent in biological assays.
Scientific Research Applications
Diverse Chemical Behavior and Synthetic Applications
4-Nitro-5(2H)-isoxazolone Pyridinium Salt exhibits unique reactivity patterns, making it a valuable building block in synthetic chemistry. It is particularly useful for the synthesis of polyfunctionalized systems due to its multiple functionalities. This compound facilitates the construction of large compound libraries, crucial for the development of new functional materials. It differs in reactivity from other functionalized isoxazolones, providing a distinct pathway for the synthesis of complex compounds not readily available by alternative methods (Nishiwak, 2017).
Ring Transformation and Ring Opening Reactions
Research has demonstrated the ring transformation of 3,5-dinitro-1-(4-nitrophenyl)-4-pyridone and its homologues with hydroxylamine to yield 4-Nitro-5(2H)-isoxazolone. These findings suggest a pathway involving double ring transformations in sequence, highlighting the compound's role in facilitating novel synthetic routes (Ariga et al., 1991). Furthermore, the ring cleavage of the pyridinium salt of 4-nitro-3-isoxazolin-5-one has been found to proceed under mild basic conditions, yielding cyano-aci-nitroacetates. These products, containing three different functional groups at the same carbon atom, are highlighted for their potential as building blocks in the synthesis of polyfunctionalized compounds (Nishiwaki et al., 1995).
Synthesis of Polyfunctionalized Compounds
The synthesis of polyfunctionalized compounds using 4-Nitroisoxazolin-5(2H)-ones as precursors has been extensively studied. These compounds serve as excellent precursors for various kinds of polyfunctionalized compounds, including dianionic compounds, cyano-aci-nitroacetates, and dinitroglutaronitriles, prepared from the pyridinium salt by ring opening reaction and subsequent condensation with ketones or aldehydes. Such transformations underscore the versatility of this compound in facilitating the creation of complex molecular architectures (Nishiwaki et al., 2005).
properties
IUPAC Name |
4-nitro-2H-1,2-oxazol-5-one;pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N.C3H2N2O4/c1-2-4-6-5-3-1;6-3-2(5(7)8)1-4-9-3/h1-5H;1,4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBUGMUJYFOVCQX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC=C1.C1=C(C(=O)ON1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10569895 |
Source
|
| Record name | 4-Nitro-1,2-oxazol-5(2H)-one--pyridine (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10569895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
145640-15-9 |
Source
|
| Record name | 4-Nitro-1,2-oxazol-5(2H)-one--pyridine (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10569895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Nitro-5(2H)-isoxazolone Pyridinium Salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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